Scientific Research Applications
Application in Visual Impairment
Brand (1975) conducted a double-blind trial with Encephabol (pyrithioxine) on visually handicapped children. This study noticed an improvement in abstraction ability, although the overall results were inconclusive compared to existing literature. A follow-up cross-over study was suggested for further insights (Brand, 1975).
Efficacy in Various Cognitive Disorders
Glatzel (1976) reported on a clinical study of this compound in patients with organic psychosyndrome of different origins. The study emphasized the relation of therapeutic effects with the mode of administration, dosage, and treatment duration (Glatzel, 1976).
Treatment in Post-Encephalitis Cases
Ismael, Lumbantobing, and Nasar (2017) evaluated the effect of this compound on patients suffering from post-encephalitis. Their research included clinical, psychological, and electroencephalographical viewpoints, with a focus on potential side effects (Ismael, Lumbantobing, & Nasar, 2017).
Use in Cognitive Disorders in Epilepsy
Zenkov and Zenkova (2011) studied cognitive disorders in epilepsy patients before and after a 6-week treatment with this compound. The treatment showed significant improvements in cognitive functions and EEG parameters without increasing epileptiform activity (Zenkov & Zenkova, 2011).
Impact on Brain Metabolism
Becker and Hoyer (1966) treated patients with this compound, observing improvements in circulatory and metabolic functions of the brain. This study highlighted this compound's potential in normalizing brain metabolism under certain conditions (Becker & Hoyer, 1966).
Effectiveness in Developmental Dysphasia
Zavadenko, Kozlova, and Koltunov (2012) assessed this compound's efficacy in treating developmental dysphasia in children. The treatment led to significant improvements in speech and cognitive functions (Zavadenko, Kozlova, & Koltunov, 2012).
Comparison in Memory Disorder Treatments
Chutko et al. (2013) compared the efficacy of Cortexin and this compound in treating memory disorders in children. While Cortexin showed greater efficacy, this compound still resulted in improvements in a majority of cases (Chutko et al., 2013).
Improvement in Tics and Tourette's Syndrome
Zykova and Begasheva (2003) studied the efficacy of this compound combined with basic therapy in patients with tics and Tourette's syndrome. The treatment significantly improved cognitive functions in these patients (Zykova & Begasheva, 2003).
